Cas no 2308479-15-2 (2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid
• CAS No: 2308479-15-2
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6318562
• PubChem ID: 165558339
• Update Time: 2025-10-30

2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid
• 2308479-15-2
• 2-[(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]pyrrolidin-2-yl]acetic acid
• EN300-1473725

• Inchi： 1S/C26H28N2O6/c29-23(30)14-16-6-5-12-28(16)25(31)24-22(11-13-33-24)27-26(32)34-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22,24H,5-6,11-15H2,(H,27,32)(H,29,30)/t16-,22?,24?/m1/s1
• InChI Key： JKQZBHUAQMKLQZ-RZDLDHBLSA-N
• SMILES： O1CCC(C1C(N1CCC[C@@H]1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid

Chemical Compound CAS No. 2308479-15-2: A Comprehensive Overview

The compound with CAS number 2308479-15-2, named 2-(2R)-1-[3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl]pyrrolidin-2-ylacetic acid, is a highly specialized organic molecule with significant potential in the fields of drug delivery systems and advanced biomaterials. This compound has garnered attention due to its unique structural properties and its ability to serve as a versatile platform for functionalization in various biomedical applications.

The fluorenylmethoxycarbonyl (Fmoc) group, a key component of this compound, is widely recognized for its role in peptide synthesis and protection strategies. The presence of this group in the molecule enhances its stability and functionality, making it an ideal candidate for applications in controlled drug release systems. Recent studies have highlighted the potential of Fmoc-containing compounds in enhancing the biocompatibility and bioactivity of materials used in tissue engineering.

The pyrrolidine ring within the structure contributes to the molecule's flexibility and stability, which are critical for its performance in dynamic biological environments. Researchers have demonstrated that such cyclic structures can significantly influence the pharmacokinetic properties of drugs, making them more effective in targeting specific tissues or cells.

One of the most promising aspects of this compound is its ability to act as a biodegradable linker in drug delivery systems. The incorporation of an oxolane ring provides additional functionality, enabling controlled degradation under physiological conditions. This feature has been extensively studied in recent years, with findings suggesting that such systems can improve drug efficacy while reducing systemic toxicity.

Recent advancements in click chemistry have further expanded the potential applications of this compound. By leveraging its reactivity, scientists have developed novel methods for synthesizing complex biomolecules with high precision. These developments underscore the importance of this compound as a building block in modern chemical synthesis.

In terms of synthesis, the compound is typically prepared through a multi-step process involving peptide coupling reactions and selective protection/deprotection strategies. The use of Fmoc chemistry ensures high yields and excellent control over the final product's quality. Innovations in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The compound's chirality, as indicated by the (R) configuration at position 2, plays a crucial role in determining its biological activity. Stereochemistry is increasingly being recognized as a critical factor in drug design, and this compound serves as an excellent example of how chiral centers can influence molecular behavior.

Emerging research has also explored the use of this compound in bioconjugation reactions, where it serves as a bridge between therapeutic agents and targeting molecules. Such applications hold immense promise for developing personalized medicine solutions tailored to individual patient needs.

In conclusion, CAS No. 2308479-15-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic methodologies and biomaterial science, position it as a key player in future innovations within the pharmaceutical and biomedical industries.